![molecular formula C15H16N2O2 B1319946 N-(4-Amino-2-methylphenyl)-3-methoxybenzamide CAS No. 926197-49-1](/img/structure/B1319946.png)
N-(4-Amino-2-methylphenyl)-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-Amino-2-methylphenyl)acetamide” is a compound with the CAS Number: 56891-59-9 . It has a molecular weight of 164.21 and is a solid in its physical form .
Molecular Structure Analysis
The InChI code for “N-(4-Amino-2-methylphenyl)acetamide” is 1S/C9H12N2O/c1-6-5-8(10)3-4-9(6)11-7(2)12/h3-5H,10H2,1-2H3,(H,11,12) .Physical And Chemical Properties Analysis
“N-(4-Amino-2-methylphenyl)acetamide” has a density of 1.163g/cm3 . It has a boiling point of 259.9ºC at 760mmHg and a melting point of 141ºC .Scientific Research Applications
Molecular Structure Analysis
N-(4-Amino-2-methylphenyl)-3-methoxybenzamide, along with similar compounds, has been studied for its molecular structure and intermolecular interactions. For example, Karabulut et al. (2014) investigated a related compound, N-3-hydroxyphenyl-4-methoxybenzamide, using X-ray diffraction and DFT calculations to understand how interactions like dimerization and crystal packing influence molecular geometry, particularly the dihedral angles and rotational conformation of aromatic rings (Karabulut et al., 2014).
Antioxidant Potential
Amino-substituted benzamide derivatives, closely related to the compound , have been explored for their antioxidant capacity. Jovanović et al. (2020) studied the electrochemical oxidation of these compounds, revealing insights into their free radical scavenging activity, which is crucial for understanding antioxidant mechanisms (Jovanović et al., 2020).
Antiviral Activity
The antiviral potential of N-phenylbenzamide derivatives, which include structures similar to this compound, has been researched. Ji et al. (2013) synthesized a series of these derivatives and evaluated their anti-EV 71 activities, finding promising results at low micromolar concentrations (Ji et al., 2013).
Psycho- and Neurotropic Properties
Research by Podolsky et al. (2017) on compounds structurally similar to this compound, like 3-(N-R,R′-aminomethyl)-2-methyl-1H-quinolin-4-ones, indicated potential psychoactive properties. These substances were tested for various neurotropic effects, including sedative and anti-amnesic activities, suggesting possible applications in psychoactive drug development (Podolsky et al., 2017).
Polarizability and Refraction
The study of similar benzamide derivatives' molar refraction and polarizability, such as 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, by Sawale et al. (2016), provided insights into their physical properties, which could be relevant for various pharmaceutical and chemical applications (Sawale et al., 2016).
Antibacterial and Antifungal Activities
N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides, structurally related to the compound , have shown potential in treating microbial diseases due to their inhibitory action against various bacteria and fungi (Desai et al., 2013).
Safety and Hazards
properties
IUPAC Name |
N-(4-amino-2-methylphenyl)-3-methoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-10-8-12(16)6-7-14(10)17-15(18)11-4-3-5-13(9-11)19-2/h3-9H,16H2,1-2H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHVNZBCRRXCUBA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)NC(=O)C2=CC(=CC=C2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.